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Compound of Interest

Compound Name: 4-Methoxybenzoic Acid

Cat. No.: B3418939

An In-depth Technical Guide to the Physicochemical Properties of 4-Methoxybenzoic Acid

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Methoxybenzoic acid, also known as p-anisic acid. The intended audience for this document
includes researchers, scientists, and professionals in the field of drug development. This guide
presents quantitative data in a structured format, details relevant experimental protocols, and
includes a visualization of a common synthesis pathway.

Data Presentation: Physicochemical Properties

4-Methoxybenzoic acid is a white crystalline powder at room temperature. Its key physical
properties, including melting and boiling points, are crucial for its application in various scientific
and industrial processes. The data compiled from multiple sources is presented below.
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Property Value Source(s)
Melting Point 182-185 °C [1112][3]
181-191 °C

184 °C

456.15 - 457.8 K (183 - 184.65
OC)

Boiling Point 275 °C

2755 °C

275-277 °C

Experimental Protocols

The determination of melting and boiling points is fundamental for the characterization and
purity assessment of a chemical compound. The following sections describe standard
laboratory procedures for obtaining these values.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. Impurities
typically cause a depression and broadening of the melting point range. A common method for
determining the melting point involves a melting point apparatus, such as a Mel-Temp, or an oil
bath.

Protocol using a Capillary Tube Method:

o Sample Preparation: A small amount of the solid 4-methoxybenzoic acid is finely crushed
into a powder. The open end of a capillary tube is pressed into the powder to collect a
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 2-5 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus or attached to a thermometer suspended in an oil bath. The sample should be
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aligned with the thermometer bulb.

o Heating and Observation: The sample is heated at a steady rate, typically starting with a
rapid ramp-up to about 20°C below the expected melting point, followed by a slower increase
of 1-2°C per minute.

o Data Recording: Two temperatures are recorded to define the melting point range: the
temperature at which the first drop of liquid appears, and the temperature at which the last
crystal melts. For pure 4-methoxybenzoic acid, this range is expected to be narrow.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The normal boiling point is measured at an atmospheric pressure of 760 mm Hg.

Protocol for Small-Scale Boiling Point Determination:

o Sample Preparation: Approximately 2-3 mL of the liquid (if 4-methoxybenzoic acid were in
a liquid state or dissolved in a high-boiling solvent for purification purposes) is placed in a
small, dry test tube along with a couple of boiling chips to ensure smooth boiling.

o Apparatus Setup: The test tube is clamped and partially submerged in a heating bath (e.g., a
water or oil bath). A thermometer is positioned so that its bulb is just above the surface of the
liquid.

o Heating and Observation: The heating bath is gradually heated. As the liquid boils, its vapor
will heat the thermometer bulb.

o Data Recording: The temperature is recorded when it stabilizes, indicating that the space
above the liquid is saturated with vapor at the boiling point. This stable temperature is the
boiling point of the substance.

Visualization of Synthesis Pathway

A prevalent industrial method for synthesizing 4-Methoxybenzoic acid is the catalytic oxidation
of p-methoxytoluene. This process is efficient and allows for high-purity production. The logical
workflow for this synthesis is depicted below.
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Caption: Synthesis of 4-Methoxybenzoic Acid via Catalytic Oxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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